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Compound of Interest

Compound Name: krypton-83

Cat. No.: B12057997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the fundamental nuclear properties of

Krypton-83 (⁸³Kr), a stable isotope of krypton. The information is curated for professionals in

research, science, and drug development who may utilize this isotope in various applications,

including nuclear magnetic resonance (NMR) spectroscopy and imaging.

Core Nuclear Characteristics
Krypton-83 is a naturally occurring, stable isotope of the noble gas krypton, distinguished by

its unique nuclear properties that make it valuable for specialized scientific applications. It

possesses a non-zero nuclear spin, rendering it NMR-active, and a significant nuclear electric

quadrupole moment.

Summary of Quantitative Nuclear Data
The essential nuclear properties of Krypton-83 are summarized in the tables below for clear

comparison and reference.
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General Properties Value Unit

Atomic Mass
82.9141360[1], 82.914127(2)

[2]
amu, u

Natural Abundance 11.49[3][4], 11.500(19)[2] %

Nuclear Spin (I) 9/2[1][3]

Parity +[1][2]

Stability Stable[1][5]

NMR Properties Value Unit

Nuclear Magnetic Dipole

Moment (μ)

-0.9707297(32)[6],

-0.970730(3)[2], -0.970669[1]

[7]

μN

Nuclear Electric Quadrupole

Moment (Q)
+0.259(1)[2], +0.26(3)[1] b

g-factor (gI)
-0.215704[5],

-0.21571777777778[2]

Gyromagnetic Ratio (γ) 1.0331 x 10⁷[2] rad T⁻¹ s⁻¹
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Nuclear Isomers of Krypton-

83

Property ⁸³ᵐ¹Kr ⁸³ᵐ²Kr

Excitation Energy 9.4057(6)[2][8] 41.5575(7)[2][9]

Half-life 156.8(5)[2][8], 154.4(11)[9] 1.83(2)[2][9]

Spin and Parity 7/2+[2][8] 1/2-[1][2]

Decay Mode Isomeric Transition Isomeric Transition[1]

Magnetic Dipole Moment (μ) -0.943(2)[1][8] +0.591(2)[1]

Electric Quadrupole Moment

(Q)
+0.495(10)[1][8] Not Available

Nuclear Formation and Decay
While ⁸³Kr itself is stable, it can be formed through the radioactive decay of parent nuclides.

The primary formation pathways are:

Beta Decay of Bromine-83 (⁸³Br): ⁸³Br undergoes beta decay, emitting an electron and an

antineutrino to become ⁸³Kr.[1][2]

Electron Capture of Rubidium-83 (⁸³Rb): ⁸³Rb decays via electron capture, where an inner

atomic electron is captured by the nucleus, transforming a proton into a neutron and

resulting in the formation of ⁸³Kr.[1][2]

The isomeric state, ⁸³ᵐKr, is utilized as a calibration source in various experiments. It decays

via internal transition, emitting monoenergetic conversion electrons at 9.4 keV and 32.2 keV.

[10]
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Formation and Isomeric Decay of Krypton-83.

Experimental Protocols
The determination of the nuclear properties of Krypton-83 relies on a suite of sophisticated

experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To precisely measure the nuclear magnetic dipole moment and study the

interactions of the ⁸³Kr nucleus with its electronic environment.

Methodology:
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Sample Preparation: Gaseous Krypton-83, either naturally abundant or enriched, is

introduced into a high-pressure NMR tube. For studies in solution, the gas is dissolved in a

suitable solvent.[11]

Instrumentation: A high-field NMR spectrometer is utilized.[6]

Data Acquisition: High-resolution NMR spectra are acquired by applying a strong external

magnetic field (B₀) and observing the resonance frequencies of the ⁸³Kr nuclei.[6] The linear

dependence of resonance frequencies on the gas density is measured and extrapolated to

zero density to eliminate intermolecular interaction effects.[6]

Analysis: The nuclear magnetic moment is determined with high precision by combining the

measured resonance frequencies with known values for nuclear magnetic shielding.[6] The

quadrupolar nature of the ⁸³Kr nucleus (spin I = 9/2) leads to relaxation effects that are

sensitive to the local electric field gradients, providing insights into the material's surface

chemistry and structure.[12]

Krypton-83 Sample
(Gas or Solution)

High-Field NMR Spectrometer

Acquire High-Resolution
NMR Spectra

Analyze Resonance Frequencies
and Relaxation Data

Determine Magnetic Moment
& Quadrupole Interactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12057997?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2022/cc/d2cc03398d
https://pubmed.ncbi.nlm.nih.gov/24842240/
https://pubmed.ncbi.nlm.nih.gov/24842240/
https://pubmed.ncbi.nlm.nih.gov/24842240/
https://pubmed.ncbi.nlm.nih.gov/24842240/
https://pubmed.ncbi.nlm.nih.gov/18095259/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for NMR Spectroscopy of Krypton-83.

Gamma-Ray Spectroscopy
Objective: To investigate the energy levels and decay schemes of nuclei that decay to

Krypton-83, as well as the decay of its isomers.

Methodology:

Source Production: Radioactive sources, such as ⁸³Rb or ⁸³Br, are produced, often through

nuclear reactions.[13]

Detection: High-purity germanium (HPGe) detectors are used to measure the energy of the

gamma rays emitted during the decay process with high resolution.[14]

Data Analysis: The resulting gamma-ray spectra are analyzed to identify the energies and

intensities of the emitted photons. Coincidence measurements can be performed to establish

cascade relationships between gamma rays.[13] This information is used to construct a

detailed decay scheme, including the energy levels, spins, and parities of the daughter

nucleus (⁸³Kr).[13]

Neutron Capture Cross-Section Measurement
Objective: To determine the probability of a Krypton-83 nucleus capturing a neutron as a

function of neutron energy.

Methodology:

Neutron Source: A pulsed neutron source is used to generate neutrons over a wide range of

energies.

Target: A sample of Krypton-83 gas is placed in the neutron beam.[15]

Detection: A detector array, such as the Detector for Advanced Neutron Capture Experiments

(DANCE) at Los Alamos National Laboratory, surrounds the target to detect the gamma rays

emitted immediately following a neutron capture event.[16][17]
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Time-of-Flight Technique: The energy of the captured neutron is determined by measuring

the time it takes for the neutron to travel from the source to the target.[16][17]

Data Analysis: The number of capture events is recorded as a function of neutron energy to

determine the neutron capture cross-section.[16][17]

Applications in Research and Development
The distinct nuclear properties of Krypton-83 make it a valuable tool in several advanced

research areas:

Materials Science: ⁸³Kr NMR is a sensitive probe for characterizing the surfaces and porous

structures of materials.[12] The interaction of the nuclear quadrupole moment with surface

electric field gradients provides unique information that is not accessible with spin-1/2 nuclei

like ¹²⁹Xe.[12]

Medical Imaging: Hyperpolarized ⁸³Kr has emerged as a novel contrast agent for Magnetic

Resonance Imaging (MRI), particularly for lung imaging.[18] The relaxation of hyperpolarized

⁸³Kr is highly sensitive to the local surface chemistry, allowing for the differentiation between

healthy and diseased tissues.[18]

Nuclear Physics Research: Precision measurements of ⁸³Kr's nuclear properties provide

important data for testing and refining nuclear models.[5] Its neutron capture cross-section is

also relevant for studies in stellar nucleosynthesis.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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